N-[(2-chloro-3-pyridinyl)methyl]-2-(2,3-dihydro-1H-inden-1-yl)-N-methylacetamide

• IUPAC Name: N-[(2-chloropyridin-3-yl)methyl]-2-(2,3-dihydro-1H-inden-1-yl)-N-methylacetamide
• InChI: InChI=1S/C18H19ClN2O/c1-21(12-15-6-4-10-20-18(15)19)17(22)11-14-9-8-13-5-2-3-7-16(13)14/h2-7,10,14H,8-9,11-12H2,1H3
• InChI Key: OREHDEVIGZDWBU-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=C(N=CC=C1)Cl)C(=O)CC2CCC3=CC=CC=C23
• Molecular Formula: C18H19ClN2O
• Molecular Weight: 314.8 g/mol

Description

Synthesis Analysis

The synthesis of related compounds often involves complex reactions, starting from basic chemical structures and introducing specific functional groups to achieve desired functionalities. For example, Costello et al. (1991) describe the synthesis of a series of N-[2-(1-pyrrolidinyl)ethyl]acetamides, showing a methodological approach to synthesizing compounds with specific agonist properties by starting from chiral amino acids and introducing various substituents (Costello et al., 1991).

Molecular Structure Analysis

The molecular structure of compounds similar to N-[(2-chloro-3-pyridinyl)methyl]-2-(2,3-dihydro-1H-inden-1-yl)-N-methylacetamide can be studied using various spectroscopic methods. Kitano et al. (1973) determined bond distances and angles in N-methylacetamide, providing a baseline for understanding the structure of related acetamide compounds (Kitano et al., 1973).

Chemical Reactions and Properties

Chemical reactions involving acetamides often lead to a variety of products depending on the reactants and conditions. Pailloux et al. (2007) explored the chemical oxidation of 2-(pyridin-2-yl)-N,N-diphenylacetamides, providing insights into the reactivity channels and potential chemical transformations of similar compounds (Pailloux et al., 2007).

Physical Properties Analysis

The physical properties of compounds are crucial for understanding their behavior in different environments. Arjunan et al. (2009) conducted spectroscopic investigations on N-(2-Methylphenyl)-2,2-dichloroacetamide, including Fourier transform infrared (FTIR) and Raman spectroscopy, to analyze the vibrational characteristics and infer physical properties (Arjunan et al., 2009).

Chemical Properties Analysis

The chemical properties of acetamide derivatives can be complex and varied. Studies such as the one by Dotsenko et al. (2019), involving the preparation of functionalized thieno[2,3-b]pyridines, provide valuable information on the reactivity and potential applications of similar compounds in various fields, including their herbicidal properties (Dotsenko et al., 2019).

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s designed to be a drug, it might interact with a specific biological target, such as an enzyme or receptor. The pyridine ring and the acetamide group are common features in many pharmaceuticals, suggesting that this compound might have biological activity.

Safety and Hazards

The safety and hazards associated with this compound would depend on its reactivity and biological activity. Proper handling and disposal procedures would need to be followed to ensure safety.

Future Directions

Future research on this compound could involve exploring its potential uses, such as in pharmaceuticals or materials science. Further studies could also investigate its synthesis, properties, and reactivity in more detail.